Cas no 874288-30-9 (3-Borono-N-(2-bromophenyl)benzamide)

• Product Name: 3-Borono-N-(2-bromophenyl)benzamide
• CAS No: 874288-30-9
• MF: C₁₃H₁₁BBrNO₃
• MW: 319.94634270668
• MDL: MFCD09027206
• CID: 719722
• PubChem ID: 44119692
• Update Time: 2025-04-19

3-Borono-N-(2-bromophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• (3-((2-Bromophenyl)carbamoyl)phenyl)boronic acid
• 3-(2-Bromophenylcarbamoyl)benzeneboronic acid
• [3-[(2-bromophenyl)carbamoyl]phenyl]boronic acid
• 3-(2-Bromophenylcarbamoyl)phenylboronic acid
• 3-Borono-N-(2-bromophenyl)benzamide
• Boronic acid,B-[3-[[(2-bromophenyl)amino]carbonyl]phenyl]-
• OR7418
• {3-[(2-Bromophenyl)carbamoyl]phenyl}boronic acid
• (3-((2-Bromophenyl)carbamoyl)phenyl)boronicacid
• 874288-30-9
• 3-[(2-Bromophenyl)carbamoyl]benzeneboronic acid
• AKOS015833554
• DTXSID80657374
• BS-23045
• CS-0174331
• ZJB28830
• D71371
• A853717
• MFCD09027206
• 3-[(2-bromophenyl)carbamoyl]phenylboronic acid

• MDL： MFCD09027206
• Inchi： 1S/C13H11BBrNO3/c15-11-6-1-2-7-12(11)16-13(17)9-4-3-5-10(8-9)14(18)19/h1-8,18-19H,(H,16,17)
• InChI Key： NNXAOPXQCCLTAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 319.00200
• Monoisotopic Mass: 319.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 252-255℃
• Refractive Index: 1.658
• PSA: 69.56000
• LogP: 1.45420

3-Borono-N-(2-bromophenyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides